Cas no 68840-79-9 (2-[(4-CHLOROPHENYL)METHYL]HEXAHYDRO-1H-AZEPINE)

2-[(4-CHLOROPHENYL)METHYL]HEXAHYDRO-1H-AZEPINE structure
68840-79-9 structure
Product Name:2-[(4-CHLOROPHENYL)METHYL]HEXAHYDRO-1H-AZEPINE
CAS No:68840-79-9
MF:C13H18ClN
MW:223.741722583771
CID:972253
PubChem ID:3933809
Update Time:2025-04-19

2-[(4-CHLOROPHENYL)METHYL]HEXAHYDRO-1H-AZEPINE Chemical and Physical Properties

Names and Identifiers

    • 2-[(4-CHLOROPHENYL)METHYL]HEXAHYDRO-1H-AZEPINE
    • 2-[(4-chlorophenyl)methyl]azepane
    • 68840-79-9
    • 2-(4-Chlorobenzyl)azepane
    • 2-(4-chlorobenzyl)perhydroazepine
    • OFYXLEPTLFZDDA-UHFFFAOYSA-N
    • AKOS011833508
    • SCHEMBL11474398
    • DTXSID50398065
    • Inchi: 1S/C13H18ClN/c14-12-7-5-11(6-8-12)10-13-4-2-1-3-9-15-13/h5-8,13,15H,1-4,9-10H2
    • InChI Key: OFYXLEPTLFZDDA-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)CC1CCCCCN1

Computed Properties

  • Exact Mass: 223.1127773g/mol
  • Monoisotopic Mass: 223.1127773g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 12Ų
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